Cas no 1314216-34-6 (2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole)

• Product Name: 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
• CAS No: 1314216-34-6
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• MDL: MFCD26793482
• CID: 842884
• PubChem ID: 46738035
• Update Time: 2025-10-28

2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methyl-1h-benzimidazole-5-boronic acid pinacol ester
• 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzimidazole
• A-9170
• CS-0109746
• 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
• MB12341
• MFCD13176536
• DB-356108
• SCHEMBL15574354
• 2-Methyl-1H-benzimidazole-5-boronic acidpinacol ester
• AKOS016013081
• DTXSID80674182
• FS-6121
• 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
• 2-Methylbenzimidazole-5-boronic Acid Pinacol Ester
• 2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-1,3-BENZODIAZOLE
• EN300-1706459
• 2-Methyl-1H-benzimidazole-5-boronic acid pinacol ester, AldrichCPR
• 1314216-34-6
• AKOS015960317
• H10971
• SY032709

• MDL： MFCD26793482
• Inchi： 1S/C14H19BN2O2/c1-9-16-11-7-6-10(8-12(11)17-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
• InChI Key： CPQGLMCLTALRHF-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(=C2)NC(C)=N3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.15400
• Monoisotopic Mass: 258.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.14000
• LogP: 2.17050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole

Recent Advances in the Study of 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole (CAS: 1314216-34-6)

In recent years, the compound 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole (CAS: 1314216-34-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the benzimidazole core and the boronate ester moiety, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have focused on the synthetic optimization and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the boronate ester group in 1314216-34-6 facilitates efficient Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of diverse BTK-targeting scaffolds. The resulting compounds showed promising activity in preclinical models of B-cell malignancies, with improved pharmacokinetic properties compared to earlier generations of inhibitors.

Another significant advancement was reported in a 2024 study published in ACS Chemical Biology, where 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole was utilized as a key intermediate in the development of proteolysis-targeting chimeras (PROTACs). The researchers leveraged the compound's boronic acid functionality to create novel E3 ligase-binding warheads, which were then conjugated to target-binding motifs to generate selective protein degraders. This approach demonstrated superior efficacy in degrading challenging targets such as KRAS mutants, opening new avenues for addressing previously undruggable oncoproteins.

From a chemical biology perspective, recent work has explored the use of 1314216-34-6 in activity-based protein profiling (ABPP) applications. A 2023 Nature Chemical Biology paper described its incorporation into selective probes for serine hydrolases, enabling the identification of novel enzyme targets in complex proteomes. The benzimidazole-boronate scaffold showed remarkable selectivity for certain hydrolase subfamilies, providing valuable tools for target discovery and validation in disease models.

In the realm of drug delivery, innovative formulations incorporating 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole have been developed to address solubility and bioavailability challenges. A 2024 Advanced Drug Delivery Systems report detailed nanoparticle-based delivery systems that exploit the compound's boronic acid chemistry for pH-responsive release in tumor microenvironments. These formulations demonstrated enhanced tumor accumulation and reduced off-target effects in animal models, suggesting potential clinical applications.

Looking forward, the versatility of 1314216-34-6 continues to inspire new research directions. Current investigations are exploring its use in covalent inhibitor design, where the boronate moiety can form reversible covalent bonds with target proteins. Additionally, its application in bioorthogonal chemistry and imaging probes is being actively pursued, with recent studies showing promise in real-time monitoring of drug-target engagement in living systems. As synthetic methodologies advance and our understanding of boronic acid biochemistry deepens, this compound is poised to remain at the forefront of chemical biology and pharmaceutical innovation.